Cas no 1566853-92-6 (2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde)

2-(4-Methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde is a heterocyclic aldehyde compound featuring a pyrazole-pyrimidine core structure. This versatile intermediate is valued for its reactivity as an aldehyde group, enabling further functionalization through condensation, nucleophilic addition, or reductive amination reactions. The presence of both pyrazole and pyrimidine moieties enhances its utility in pharmaceutical and agrochemical synthesis, particularly as a building block for bioactive molecules. Its stable crystalline form and well-defined purity make it suitable for precise synthetic applications. The compound’s structural motifs are often leveraged in the development of kinase inhibitors and other targeted therapeutics, underscoring its importance in medicinal chemistry research.

2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde structure

1566853-92-6 structure

Product Name:2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde

CAS No:1566853-92-6

MF:C₉H₈N₄O

MW:188.186020851135

CID:5700377

PubChem ID:104217814

Update Time:2025-06-08

2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1566853-92-6
- 2-(4-METHYL-1H-PYRAZOL-1-YL)PYRIMIDINE-5-CARBALDEHYDE
- SCHEMBL20577177
- EN300-1292364
- 2-(4-Methylpyrazol-1-yl)pyrimidine-5-carbaldehyde
- 5-Pyrimidinecarboxaldehyde, 2-(4-methyl-1H-pyrazol-1-yl)-
- 2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde
- Inchi： 1S/C9H8N4O/c1-7-2-12-13(5-7)9-10-3-8(6-14)4-11-9/h2-6H,1H3
- InChI Key： NURSLEBAHZEOAM-UHFFFAOYSA-N
- SMILES： O=CC1C=NC(=NC=1)N1C=C(C)C=N1

Computed Properties

Exact Mass: 188.06981089g/mol
Monoisotopic Mass: 188.06981089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 60.7Å²

Experimental Properties

Density: 1.32±0.1 g/cm3(Predicted)
Boiling Point: 431.2±37.0 °C(Predicted)
pka: -1.26±0.19(Predicted)

2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Pricemore >>

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